Cas no 121405-10-5 (Benzonitrile, 4-[(R)-methylsulfinyl]-)

• Product Name: Benzonitrile, 4-[(R)-methylsulfinyl]-
• CAS No: 121405-10-5
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 1216635
• Update Time: 2024-08-05

Benzonitrile, 4-[(R)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(R)-methylsulfinyl]-
• 4-[(R)-methylsulfinyl]benzonitrile

• Inchi： 1S/C8H7NOS/c1-11(10)8-4-2-7(6-9)3-5-8/h2-5H,1H3/t11-/m1/s1
• InChI Key： ZKFYBOCMRDEHJS-LLVKDONJSA-N
• SMILES： C(#N)C1=CC=C([S@@](C)=O)C=C1

Computed Properties

• Exact Mass: 165.02491

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 356.1±25.0 °C(Predicted)
• PSA: 40.86